Cas no 1807078-66-5 (3-Bromo-4-cyano-2-formylphenylacetic acid)

• Product Name: 3-Bromo-4-cyano-2-formylphenylacetic acid
• CAS No: 1807078-66-5
• MF: C₁₀H₆BrNO₃
• MW: 268.063541889191
• CID: 4975912
• Update Time: 2025-10-30

3-Bromo-4-cyano-2-formylphenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-cyano-2-formylphenylacetic acid
• 2-(3-bromo-4-cyano-2-formylphenyl)acetic acid

• Inchi： 1S/C10H6BrNO3/c11-10-7(4-12)2-1-6(3-9(14)15)8(10)5-13/h1-2,5H,3H2,(H,14,15)
• InChI Key： XDBDGFMRZYSIOG-UHFFFAOYSA-N
• SMILES： BrC1=C(C#N)C=CC(=C1C=O)CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 309
• XLogP3: 1.3
• Topological Polar Surface Area: 78.2

Additional information on 3-Bromo-4-cyano-2-formylphenylacetic acid

3-Bromo-4-Cyano-2-Formylphenylacetic Acid: A Comprehensive Overview

3-Bromo-4-cyano-2-formylphenylacetic acid, with the CAS number 1807078-66-5, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a bromine atom, a cyano group, and a formyl group attached to a phenylacetic acid backbone. The presence of these functional groups makes it a versatile molecule with potential applications in drug discovery and chemical synthesis.

The structure of 3-bromo-4-cyano-2-formylphenylacetic acid is particularly interesting due to the spatial arrangement of its substituents. The bromine atom at position 3, the cyano group at position 4, and the formyl group at position 2 create a highly reactive molecule. Recent studies have shown that this arrangement can influence the compound's ability to interact with biological targets, making it a promising candidate for antitumor drug development. Researchers have explored its potential as a scaffold for designing new anticancer agents, leveraging its reactivity and bioavailability.

In terms of synthesis, 3-bromo-4-cyano-2-formylphenylacetic acid can be prepared through various routes, including nucleophilic substitution and coupling reactions. One of the most efficient methods involves the use of palladium catalysts to facilitate cross-coupling reactions. This approach not only enhances the yield but also ensures high purity, which is critical for downstream applications in pharmaceutical research. The use of green chemistry principles in synthesizing this compound has also been explored, reducing environmental impact while maintaining product quality.

The pharmacological properties of 3-bromo-4-cyano-2-formylphenylacetic acid have been extensively studied in recent years. Preclinical studies indicate that this compound exhibits potent anti-inflammatory and antioxidant activities, suggesting its potential use in treating chronic diseases such as arthritis and neurodegenerative disorders. Additionally, its ability to modulate cellular signaling pathways has made it a valuable tool in understanding disease mechanisms at the molecular level.

One of the most exciting developments involving this compound is its role in targeted drug delivery systems. The formyl group on the phenyl ring can serve as a targeting moiety, enabling selective delivery of therapeutic agents to specific tissues or cells. This property has been exploited in designing nanotherapeutics for cancer treatment, where precise targeting is crucial for minimizing side effects and improving efficacy.

In conclusion, 3-bromo-4-cyano-2-formylphenylacetic acid represents a significant advancement in organic chemistry and pharmacology. Its unique structure, versatile functional groups, and promising biological activities make it a valuable compound for further research and development. As ongoing studies continue to uncover its full potential, this compound is poised to play a pivotal role in the creation of innovative therapeutic agents.